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Compound of Interest

Compound Name: LY53857

Cat. No.: B1675708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution of LY53857, a potent and

selective 5-HT2 serotonin receptor antagonist, for use in experimental research. Proper

dissolution is critical for ensuring accurate and reproducible results in both in vitro and in vivo

studies.

Compound Information
Property Value

Compound Name LY53857

Molecular Formula C₂₃H₃₂N₂O₃

Molecular Weight 500.58 g/mol

Appearance White solid

Mechanism of Action
Selective antagonist of the 5-HT2 serotonin

receptor.[1][2]

Storage Store at -20°C

Solubility Data
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Quantitative data on the solubility of LY53857 in common laboratory solvents is crucial for the

preparation of stock solutions. The available data is summarized below.

Solvent Solubility
Molar Equivalent
(at MW 500.58)

Notes

0.1 M Hydrochloric

Acid (HCl)
25 mg/mL ~50 mM

Suitable for preparing

aqueous stocks for

certain applications.

Dimethyl Sulfoxide

(DMSO)

Solubility not explicitly

reported, but it is a

common solvent for

similar compounds.

Not Applicable

Recommended as the

primary solvent for

creating high-

concentration stock

solutions for in vitro

use.

Ethanol
Solubility not explicitly

reported.
Not Applicable

May be used as a co-

solvent with aqueous

buffers for in vivo

formulations.

Phosphate-Buffered

Saline (PBS)
Insoluble Not Applicable

Direct dissolution in

aqueous buffers is not

recommended.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO (for in
vitro use)
This protocol describes the preparation of a 10 mM stock solution of LY53857 in DMSO, a

common starting concentration for in vitro experiments.

Materials:

LY53857 powder

Dimethyl Sulfoxide (DMSO), cell culture grade
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Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipette

Procedure:

Weighing: Accurately weigh 5.01 mg of LY53857 powder and transfer it to a sterile

microcentrifuge tube.

Dissolution: Add 1 mL of cell culture grade DMSO to the tube.

Mixing: Tightly cap the tube and vortex at maximum speed until the powder is completely

dissolved, resulting in a clear solution. Gentle warming in a 37°C water bath can aid

dissolution if necessary.

Storage: Aliquot the 10 mM stock solution into smaller volumes in sterile, light-protected

tubes and store at -20°C. Avoid repeated freeze-thaw cycles.

Preparation of an Aqueous Stock Solution in 0.1 M HCl
This protocol is suitable for applications where an aqueous stock solution is required.

Materials:

LY53857 powder

0.1 M Hydrochloric Acid (HCl), sterile

Sterile conical tube

Vortex mixer or sonicator

Procedure:

Weighing: Weigh 25 mg of LY53857 powder and place it into a sterile conical tube.

Dissolution: Add 1 mL of sterile 0.1 M HCl to the tube.
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Mixing: Vortex thoroughly until the compound is fully dissolved. Sonication may be used to

expedite dissolution.

pH Adjustment (Optional but Recommended): For cell-based assays, it is crucial to adjust

the pH of the final working solution to physiological levels (pH 7.2-7.4) using a suitable base

(e.g., NaOH) before adding to the cell culture medium.

Sterilization and Storage: Sterilize the solution by passing it through a 0.22 µm syringe filter.

Store the stock solution at -20°C in aliquots.

Preparation of a Formulation for in vivo Administration
For in vivo studies, LY53857 has been administered intraperitoneally (i.p.) in rats at doses of

0.1 and 1.0 mg/kg.[3] The following is a general protocol for preparing an injectable solution.

Materials:

LY53857 stock solution (e.g., 10 mg/mL in DMSO)

Sterile Phosphate-Buffered Saline (PBS), pH 7.4

Sterile vehicle (e.g., saline, or a mixture of DMSO and saline)

Procedure:

Initial Dissolution: Prepare a high-concentration stock solution of LY53857 in DMSO.

Dilution: On the day of the experiment, dilute the DMSO stock solution with a sterile vehicle

to the final desired concentration for injection. It is important to ensure that the final

concentration of DMSO in the injected solution is low (typically <5-10%) to avoid toxicity.

Dose Calculation: Calculate the required volume of the final solution to be administered

based on the animal's body weight and the desired dose.

Administration: Administer the solution via the desired route (e.g., intraperitoneal injection).
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Experimental Workflow for Stock Solution Preparation

Preparation of 10 mM Stock Solution in DMSO

Weigh 5.01 mg LY53857

Add 1 mL DMSO

Vortex until dissolved

Aliquot and store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM LY53857 stock solution in DMSO.
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5-HT2 Receptor Signaling Pathway
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Caption: LY53857 acts as an antagonist at the 5-HT2 receptor, blocking downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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